Cas no 1310384-84-9 (methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
• CAS No: 1310384-84-9
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• CID: 1033408
• PubChem ID: 17750479
• Update Time: 2025-06-15

methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• 5-(Methoxycarbonyl)pyridine-2-boronic acid pinacol ester
• 6-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?-3-?Pyridinecarboxylic acid? methyl ester
• methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
• BE22
• Methyl pyridine-2-boronic acid pinacol ester-5-carboxylate
• AKOS015946970
• 1310384-84-9
• 5-Methoxycarbonyl-2-pyridineboronic Acid Pinacol Ester
• Methyl6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• CS-0337919
• AC8039
• DA-36985
• DTXSID20590534
• AB31169
• AM86494

• MDL： MFCD07367534
• Inchi： 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)10-7-6-9(8-15-10)11(16)17-5/h6-8H,1-5H3
• InChI Key： KFXVZMPKHCLRTO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.13300
• Monoisotopic Mass: 263.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.65000
• LogP: 1.16740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate

Methyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate (CAS No. 1310384-84-9): A Versatile Building Block in Modern Medicinal Chemistry

Methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate (CAS No. 1310384-84-9) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound is a boronic ester derivative of pyridine carboxylic acid, which makes it an excellent reagent for Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active molecules and pharmaceuticals due to their high efficiency and functional group tolerance.

The molecular structure of methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate consists of a pyridine ring with a carboxylate group at the 3-position and a boronic ester moiety at the 6-position. The presence of the boronic ester group allows for facile cross-coupling reactions with aryl and vinyl halides or triflates, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate. For instance, the development of ligand-accelerated Suzuki-Miyaura coupling reactions has significantly improved reaction yields and selectivity. These improvements have been particularly beneficial in the synthesis of heterocyclic compounds and complex natural products.

In the context of medicinal chemistry, this compound has been extensively studied for its potential applications in drug discovery. One notable application is in the development of inhibitors for various enzymes and receptors. For example, researchers have utilized methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate as a key intermediate in the synthesis of potent inhibitors for kinases and proteases. These inhibitors have shown promising results in preclinical studies for treating diseases such as cancer and inflammatory disorders.

Another area where methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate has found significant use is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The boronic ester group in this compound can be designed to undergo selective cleavage under specific physiological conditions, releasing the active drug molecule. This approach has been particularly useful in improving the pharmacokinetic properties and reducing the toxicity of certain drugs.

The synthetic accessibility of methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate has also contributed to its widespread use in academic and industrial research settings. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common method involves the reaction of 6-bromopyridine-3-carboxylic acid with pinacol diborane under palladium catalysis followed by methylation to form the desired product.

Furthermore, methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate has been used as a building block in combinatorial chemistry approaches to rapidly generate diverse libraries of compounds for high-throughput screening. This strategy has accelerated the identification of lead compounds with desired biological activities.

In conclusion, methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate (CAS No. 1310384-84-9) is a highly valuable compound with a wide range of applications in modern medicinal chemistry and drug discovery. Its unique chemical properties make it an essential reagent for Suzuki-Miyaura coupling reactions and a key intermediate in the synthesis of biologically active molecules. Ongoing research continues to expand its utility and potential impact on therapeutic advancements.